N-benzyl-N-phenyl-2H-benzotriazole-5-carboxamide

• IUPAC Name: N-benzyl-N-phenyl-2H-benzotriazole-5-carboxamide
• InChI: InChI=1S/C20H16N4O/c25-20(16-11-12-18-19(13-16)22-23-21-18)24(17-9-5-2-6-10-17)14-15-7-3-1-4-8-15/h1-13H,14H2,(H,21,22,23)
• InChI Key: ZUFDXSKXQNOOEK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN(C2=CC=CC=C2)C(=O)C3=CC4=NNN=C4C=C3
• Molecular Formula: C20H16N4O
• Molecular Weight: 328.4 g/mol

Description

N-benzyl-N-phenyl-2H-benzotriazole-5-carboxamide, also known as BPBC, is a chemical compound that has attracted significant attention in the scientific community due to its potential applications in various fields. BPBC is a UV-absorbing compound that has been extensively studied for its ability to protect materials from UV radiation.

Scientific Research Applications

N-benzyl-N-phenyl-2H-benzotriazole-5-carboxamide has been extensively studied for its potential applications in various fields, including the protection of materials from UV radiation. N-benzyl-N-phenyl-2H-benzotriazole-5-carboxamide has been shown to be effective in protecting polymers, coatings, and textiles from UV radiation damage. Additionally, N-benzyl-N-phenyl-2H-benzotriazole-5-carboxamide has been studied for its potential use in the development of sunscreen formulations.

Mechanism of Action

N-benzyl-N-phenyl-2H-benzotriazole-5-carboxamide works by absorbing UV radiation and converting it into heat. This process reduces the amount of UV radiation that reaches the material, thereby reducing the potential for UV radiation damage. The mechanism of action of N-benzyl-N-phenyl-2H-benzotriazole-5-carboxamide is complex and involves multiple steps, including the absorption of UV radiation, energy transfer, and the conversion of UV radiation into heat.
Biochemical and Physiological Effects:
N-benzyl-N-phenyl-2H-benzotriazole-5-carboxamide has not been extensively studied for its biochemical and physiological effects. However, some studies have suggested that N-benzyl-N-phenyl-2H-benzotriazole-5-carboxamide may have antioxidant properties and may be effective in reducing oxidative stress. Additionally, N-benzyl-N-phenyl-2H-benzotriazole-5-carboxamide has been shown to have low toxicity levels, which makes it a potentially safe compound for use in various applications.

Advantages and Limitations for Lab Experiments

N-benzyl-N-phenyl-2H-benzotriazole-5-carboxamide has several advantages for use in lab experiments, including its effectiveness in protecting materials from UV radiation damage and its low toxicity levels. However, N-benzyl-N-phenyl-2H-benzotriazole-5-carboxamide also has some limitations, including its high cost and the complexity of its synthesis process.

Future Directions

There are several future directions for N-benzyl-N-phenyl-2H-benzotriazole-5-carboxamide research, including the development of more efficient synthesis methods and the exploration of its potential applications in various fields. Additionally, further research is needed to fully understand the biochemical and physiological effects of N-benzyl-N-phenyl-2H-benzotriazole-5-carboxamide and its potential use in the development of new therapeutic agents. Overall, N-benzyl-N-phenyl-2H-benzotriazole-5-carboxamide is a promising compound that has the potential to have a significant impact in various fields.

Synthesis Methods

N-benzyl-N-phenyl-2H-benzotriazole-5-carboxamide can be synthesized through various methods, including the reaction of benzotriazole with benzyl chloride and phenyl isocyanate. Another method involves the reaction of benzylamine with 2-phenylbenzotriazole-5-carboxylic acid chloride. The synthesis of N-benzyl-N-phenyl-2H-benzotriazole-5-carboxamide is a complex process that requires careful attention to detail to ensure the purity and effectiveness of the final product.